Cas no 75336-90-2 (2-Methylpiperazine-1,4-dicarbaldehyde)

• Product Name: 2-Methylpiperazine-1,4-dicarbaldehyde
• CAS No: 75336-90-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD00023285
• CID: 558810
• PubChem ID: 268470
• Update Time: 2025-05-26

2-Methylpiperazine-1,4-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxaldehyde,2-methyl-
• 2-METHYLPIPERAZINE-1,4-DICARBALDEHYDE
• AC1L6KBY
• AC1Q2REL
• AC1Q6QPN
• AG-H-00193
• AR-1E4119
• CTK5E1441
• MolPort-004-798-806
• NSC108682
• 1,4-Piperazinedicarboxaldehyde,2-methyl-(9CI)
• NSC-108682
• 89851-88-7
• 75336-90-2
• SCHEMBL21137481
• CS-0359336
• MFCD00023285
• DTXSID50296294
• LS-08597
• AKOS015998341
• ALBB-025510
• DS-013464
• 1,4-piperazinedicarboxaldehyde, 2-methyl-
• G71888
• 2-Methylpiperazine-1,4-dicarbaldehyde

• MDL： MFCD00023285
• Inchi： 1S/C7H12N2O2/c1-7-4-8(5-10)2-3-9(7)6-11/h5-7H,2-4H2,1H3
• InChI Key： BIVIDKSECBOVNI-UHFFFAOYSA-N
• SMILES： O=CN1CCN(C=O)CC1C

Computed Properties

• Exact Mass: 156.09000
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.283
• Boiling Point: 361.4°C at 760 mmHg
• Flash Point: 180.8°C
• Refractive Index: 1.633
• PSA: 40.62000
• LogP: 0.45290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-Methylpiperazine-1,4-dicarbaldehyde

Professional Introduction to 2-Methylpiperazine-1,4-dicarbaldehyde (CAS No. 75336-90-2)

2-Methylpiperazine-1,4-dicarbaldehyde, with the chemical formula C₈H₁₁NO₂ and CAS number 75336-90-2, is a significant intermediate in modern pharmaceutical and chemical research. This compound, featuring a piperazine core substituted with two aldehyde groups, has garnered considerable attention due to its versatile reactivity and potential applications in drug development. The unique structural motif of 2-methylpiperazine-1,4-dicarbaldehyde makes it a valuable building block for synthesizing biologically active molecules, particularly in the quest for novel therapeutic agents.

The aldehyde functionalities at the 1 and 4 positions of the piperazine ring in 2-methylpiperazine-1,4-dicarbaldehyde provide reactive sites for condensation reactions, enabling the formation of Schiff bases, heterocyclic compounds, and other derivatives. These derivatives often exhibit enhanced pharmacological properties, making them attractive candidates for further investigation. Recent studies have highlighted the compound's role in developing small-molecule inhibitors targeting various diseases, including neurological disorders and infectious diseases.

In the realm of medicinal chemistry, 2-methylpiperazine-1,4-dicarbaldehyde has been explored as a precursor for molecules with potential antimicrobial and anti-inflammatory activities. The piperazine scaffold is well-known for its presence in numerous pharmacologically active compounds, such as antipsychotics and antihistamines. By incorporating this motif into new drug candidates, researchers aim to leverage its known biological interactions while introducing novel functional groups to modulate activity.

One of the most compelling aspects of 2-methylpiperazine-1,4-dicarbaldehyde is its utility in constructing complex molecular architectures. The presence of two aldehyde groups allows for sequential reactions with amines or hydrazines, leading to the formation of imines or hydrazones. These intermediates can then be further functionalized to produce more intricate structures. Such flexibility makes 2-methylpiperazine-1,4-dicarbaldehyde a cornerstone in synthetic organic chemistry, particularly for researchers aiming to develop novel heterocycles with tailored biological properties.

Recent advancements in computational chemistry have also contributed to the growing interest in 2-methylpiperazine-1,4-dicarbaldehyde. Molecular modeling studies suggest that derivatives of this compound may interact with specific biological targets with high affinity. For instance, computational screening has identified potential binding modes for 2-methylpiperazine-1,4-dicarbaldehyde derivatives against enzymes implicated in cancer metabolism. These findings underscore the compound's promise as a scaffold for oncology drug discovery.

The synthesis of 2-methylpiperazine-1,4-dicarbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include formylation reactions followed by cyclization to introduce the piperazine ring. Optimization of these synthetic pathways is crucial for achieving high yields and purity, which are essential for pharmaceutical applications. Recent improvements in catalytic methods have enabled more efficient production of 75336-90-2, reducing costs and environmental impact.

In addition to its pharmaceutical applications, 2-methylpiperazine-1,4-dicarbaldehyde has found utility in materials science. The compound's ability to form stable coordination complexes with metal ions makes it valuable for developing metal-organic frameworks (MOFs) and other functional materials. These materials have potential applications in catalysis, gas storage, and separation technologies. The versatility of 75336-90-2 thus extends beyond traditional drug discovery into emerging fields requiring advanced molecular design.

The biological activity of derivatives derived from 2-methylpiperazine-1,4-dicarbaldehyde continues to be a focal point of research. Studies have demonstrated that modifications at the methyl group or the aldehyde positions can significantly alter pharmacokinetic profiles and target interactions. For example, certain derivatives exhibit potent inhibitory effects on enzymes involved in neurotransmitter synthesis or degradation. Such findings highlight the importance of structure-activity relationships (SAR) when designing new therapeutic agents based on this scaffold.

Future directions in research on 2-methylpiperazine-1,4-dicarbaldehyde may include exploring its role in developing treatments for emerging infectious diseases caused by resistant pathogens. The ability to rapidly synthesize novel analogs allows researchers to screen large libraries efficiently using high-throughput techniques. This approach could accelerate the discovery of next-generation antibiotics or antivirals that overcome existing resistance mechanisms.

Moreover, green chemistry principles are increasingly being applied to the synthesis of 75336-90-2 and its derivatives. Solvent-free reactions and catalytic methods that minimize waste are being developed to align with sustainable practices. Such innovations not only improve environmental sustainability but also enhance cost-effectiveness by reducing purification steps.

The role of 2-methylpiperazine-1,4-dicarbaldehyde in academic research is also noteworthy. University laboratories frequently utilize this compound as a starting material for training graduate students and postdoctoral researchers in synthetic techniques. Its relatively simple structure yet complex reactivity makes it an excellent tool for teaching advanced organic chemistry concepts.

In conclusion, 2-Methylpiperazine-1,4-dicarbaldehyde (CAS No. 75336-90-2) represents a versatile and valuable compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable the synthesis of diverse derivatives with potential therapeutic benefits. Recent advancements in synthetic methodologies and computational biology continue to expand its utility, making it an indispensable tool for modern chemical research. As research progresses, 75336-90-2 is poised to play an even greater role in discovering new drugs and innovative materials.